Cas no 851398-31-7 (3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid)

• Product Name: 3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid
• CAS No: 851398-31-7
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• MDL: MFCD05843252
• CID: 4660355
• PubChem ID: 2466699
• Update Time: 2025-06-12

3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[5-(2-fluorophenyl)-2-furanyl]-
• 3-[5-(2-Fluorophenyl)furan-2-yl]prop-2-enoic Acid
• 3-(5-(2-Fluorophenyl)furan-2-yl)acrylic acid
• 3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid

• MDL： MFCD05843252
• Inchi： 1S/C13H9FO3/c14-11-4-2-1-3-10(11)12-7-5-9(17-12)6-8-13(15)16/h1-8H,(H,15,16)
• InChI Key： IQDSFOSUBHYSDL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=C(C2=CC=CC=C2F)O1

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 383.7±37.0 °C at 760 mmHg
• Flash Point: 185.9±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid

Introduction to 3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid (CAS No. 851398-31-7)

3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid (CAS No. 851398-31-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a fluorophenyl moiety and a prop-2-enoic acid functional group imparts unique chemical properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

The structure of 3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid consists of a furan ring substituted with a phenyl group at the 2-position, which is further modified with a prop-2-enoic acid side chain. The fluorine atom in the phenyl ring is a key feature, as fluorine substitution can significantly influence the metabolic stability, pharmacokinetic properties, and binding affinity of drug candidates. This compound has been studied for its potential role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anti-cancer, and antimicrobial applications.

In recent years, there has been growing interest in furan derivatives due to their structural versatility and biological efficacy. Studies have demonstrated that furan-based compounds can exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, derivatives of furan have shown promise in targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. The fluorophenyl group in 3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid may enhance its interaction with biological targets, potentially leading to improved drug-like properties such as better solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The combination of the furan ring, the prop-2-enoic acid moiety, and the fluorophenyl group provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has made it a subject of interest in high-throughput screening campaigns and structure-based drug design initiatives. Researchers are exploring its utility in generating novel analogs that could overcome resistance mechanisms or enhance therapeutic efficacy.

Recent advancements in computational chemistry have also facilitated the study of 3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid. Molecular modeling techniques have been employed to predict its binding interactions with potential targets, such as protein kinases and transcription factors. These studies have provided insights into how structural modifications can optimize its pharmacological profile. For example, computational studies suggest that introducing additional substituents at the 3 or 5 positions of the furan ring could enhance binding affinity while maintaining metabolic stability.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can improve lipophilicity, reduce metabolic clearance, and increase binding residence time, all of which are critical factors for drug development. 3-5-(2-Fluorophenyl)furan-2-ylprop-2-enoic Acid exemplifies these advantages, making it an attractive candidate for further investigation. Preclinical studies have begun to assess its potential in animal models, focusing on its safety profile and therapeutic efficacy.

In addition to its pharmaceutical applications, this compound has shown promise in material science and agrochemical research. The unique structural features of 3-(5-(2-fluorophenyl)furan(αE)-acrylic acid) make it a candidate for developing advanced materials with specific functionalities. For instance, its ability to undergo cross-coupling reactions has been explored in creating polymers with enhanced mechanical properties or biodegradability. Similarly, in agrochemistry, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their interaction with biological pathways in plants.

The synthesis of 3-(5-(2-fluorophenyl)furan(αE)-acrylic acid) presents an interesting challenge due to the need for precise functionalization of the furan ring and the propenoic acid side chain. Advances in synthetic methodologies have enabled more efficient routes to this compound, including transition-metal-catalyzed reactions and organometallic transformations. These techniques have not only improved yield but also allowed for greater control over stereochemistry, which is crucial for biological activity.

The future direction of research on 3-(5-(αE)-acrylic acid)-4-fluorobenzofuran) lies in expanding its therapeutic applications through innovative drug design strategies. By leveraging combinatorial chemistry and biosensor technologies, researchers aim to identify new analogs with enhanced potency and reduced side effects. Furthermore, interdisciplinary approaches combining organic chemistry with bioinformatics are expected to accelerate the discovery process by predicting novel targets and optimizing lead compounds.

In conclusion,3-(5-(αE)-acrylic acid)-4-fluorobenzofuran represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activities. Its potential applications span across pharmaceuticals, materials science, and agrochemicals, making it a compound of great interest for researchers worldwide. As our understanding of its properties continues to grow,fluoro-substituted furans like this one will undoubtedly play a crucial role in shaping the future of drug development.